molecular formula C23H22ClN3O4S B2560315 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide CAS No. 941904-30-9

2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide

Cat. No. B2560315
CAS RN: 941904-30-9
M. Wt: 471.96
InChI Key: RSQUALDVDSJTNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is synthesized using a specific method that allows for its purity and effectiveness to be maintained.

Scientific Research Applications

Optoelectronic Applications

Polycarbazole and its derivatives, which include the compound , have excellent optoelectronic properties, high charge carrier mobility, and excellent morphological stability . These properties make them potential candidates in the field of nanodevices, rechargeable batteries, and electrochemical transistors .

Use in Organic Light Emitting Diodes (OLEDs)

The compound has been studied for its potential use in OLEDs . OLEDs have been increasingly studied due to their emerging applicability. However, some of the properties of existing OLEDs could be improved, such as their overall efficiency and durability .

Use in Photocopiers

The first endeavors were carried out to study considerable photoconductive properties of PVK, poly (N-vinyl carbazole) in photocopiers . PVK is a polymer with excellent optoelectronics as well as photoconductive properties and good thermo-gravimetric stability .

Use in Solar Cells

The compound has been used in white organic LEDs, insulation technologies, electrophotography, and dye-sensitized photovoltaic cells combined with titanium dioxide (TiO2), which act as a charge transporting material .

Use in Perovskite Solar Cells

A carbazole-based self-assembled monolayer has been proposed as the hole transport layer for efficient and stable Cs0.25FA0.75Sn0.5Pb0.5I3 solar cells . By using Cs0.25FA0.75Sn0.5Pb0.5I3 as the active layer, record efficiencies as high as 19.51% on Br-2PACz, while 18.44% and 16.33% efficiencies were obtained using 2PACz and PEDOT:PSS, respectively .

Use in Synthesis of Novel Analogues

The compound has been used in the multi-step synthesis and characterization of novel 2- (3-methoxy-9 H -carbazol-9-yl)- N -phenyl acetamide analogues .

properties

IUPAC Name

2-[(3-carbazol-9-yl-2-hydroxypropyl)-(4-chlorophenyl)sulfonylamino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22ClN3O4S/c24-16-9-11-18(12-10-16)32(30,31)26(15-23(25)29)13-17(28)14-27-21-7-3-1-5-19(21)20-6-2-4-8-22(20)27/h1-12,17,28H,13-15H2,(H2,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSQUALDVDSJTNQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=CC=CC=C3N2CC(CN(CC(=O)N)S(=O)(=O)C4=CC=C(C=C4)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22ClN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

472.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-chlorobenzenesulfonamido}acetamide

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